2-(benzylthio)-N-(4-methylcyclohexyl)benzamide

• IUPAC Name: 2-benzylsulfanyl-N-(4-methylcyclohexyl)benzamide
• InChI: InChI=1S/C21H25NOS/c1-16-11-13-18(14-12-16)22-21(23)19-9-5-6-10-20(19)24-15-17-7-3-2-4-8-17/h2-10,16,18H,11-15H2,1H3,(H,22,23)
• InChI Key: CSXURQFFYDZTBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)C2=CC=CC=C2SCC3=CC=CC=C3
• Molecular Formula: C21H25NOS
• Molecular Weight: 339.5 g/mol

Description

2-(Benzylthio)-N-(4-methylcyclohexyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the thioamide family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-N-(4-methylcyclohexyl)benzamide is not fully understood. However, studies suggest that it works by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. This leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(benzylthio)-N-(4-methylcyclohexyl)benzamide has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes that are involved in cell proliferation and survival. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(benzylthio)-N-(4-methylcyclohexyl)benzamide is its potent anti-cancer properties. This makes it a promising candidate for the development of new cancer treatments. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research of 2-(benzylthio)-N-(4-methylcyclohexyl)benzamide. One of the most promising areas of research is in the development of new cancer treatments. Additionally, this compound has potential applications in the treatment of other diseases such as inflammation and oxidative stress. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, 2-(benzylthio)-N-(4-methylcyclohexyl)benzamide is a promising compound that has potential applications in various scientific fields. Its potent anti-cancer properties make it a promising candidate for the development of new cancer treatments. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-(4-methylcyclohexyl)benzamide involves the reaction of 4-methylcyclohexylamine with benzyl isothiocyanate in the presence of a suitable solvent such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain a pure compound with a high yield.

Scientific Research Applications

2-(Benzylthio)-N-(4-methylcyclohexyl)benzamide has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has potent anti-cancer properties and can induce apoptosis in cancer cells.